Cas no 139754-38-4 (Ethanol-d, 2-butoxy-(9CI))

• Product Name: Ethanol-d, 2-butoxy-(9CI)
• CAS No: 139754-38-4
• MF: C₆H₁₄O₂
• MW: 119.180324077606
• CID: 133541
• PubChem ID: 16212251
• Update Time: 2025-04-19

Ethanol-d, 2-butoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol-d, 2-butoxy-(9CI)
• 1-(2-deuteriooxyethoxy)butane
• DTXSID40583600
• 2-Butoxyethanol-OD, 98 atom % D
• 139754-38-4
• AKOS015908902
• Ethanol-d,2-butoxy-(9ci)
• 2-Butoxyethan-1-(~2~H)ol

• Inchi： 1S/C6H14O2/c1-2-3-5-8-6-4-7/h7H,2-6H2,1H3/i7D
• InChI Key： POAOYUHQDCAZBD-WHRKIXHSSA-N
• SMILES： O(CCO[2H])CCCC

Computed Properties

• Exact Mass: 119.105656431g/mol
• Monoisotopic Mass: 119.105656431g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 37.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.911 g/mL at 25 °C(lit.)
• Boiling Point: 171 °C743 mm Hg(lit.)
• Flash Point: 140 °F
• Refractive Index: n20/D 1.42(lit.)

Ethanol-d, 2-butoxy-(9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-37-36/38
• Safety Instruction： 24/25-46-36/37
• Hazardous Material Identification：